Cas no 1545505-57-4 ((3-methoxypentyl)(methyl)amine)

• Product Name: (3-methoxypentyl)(methyl)amine
• CAS No: 1545505-57-4
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6614725
• PubChem ID: 57561219
• Update Time: 2025-08-04

(3-methoxypentyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-methoxypentyl)(methyl)amine
• EN300-1782481
• 1545505-57-4
• SCHEMBL10304191

• Inchi： 1S/C7H17NO/c1-4-7(9-3)5-6-8-2/h7-8H,4-6H2,1-3H3
• InChI Key： XFZOYROSNZIKPH-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CCNC

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.3Ų

Additional information on (3-methoxypentyl)(methyl)amine

Introduction to (3-Methoxypentyl)(Methyl)amine (CAS No. 1545505-57-4)

(3-Methoxypentyl)(methyl)amine, also known by its CAS number 1545505-57-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a derivative of pentylamine, with a methoxy group attached to the third carbon of the pentyl chain and a methyl group as the second substituent. Its structure makes it a versatile molecule with potential applications in drug design, agrochemicals, and industrial chemistry.

The synthesis of (3-methoxypentyl)(methyl)amine involves a multi-step process that typically begins with the alkylation of methylamine. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yield. Researchers have also explored the use of microwave-assisted synthesis, which has shown promise in accelerating reaction times while maintaining product purity.

One of the most notable applications of (3-methoxypentyl)(methyl)amine is in the development of bioactive compounds. Studies have demonstrated its ability to act as a precursor in the synthesis of complex molecules, including those with potential pharmacological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in creating novel inhibitors for kinase enzymes, which are crucial targets in cancer therapy.

In addition to its role in drug discovery, (3-methoxypentyl)(methyl)amine has found utility in agrochemicals. Its ability to act as a chelating agent makes it valuable in formulating pesticides and herbicides that are both effective and environmentally friendly. Recent research has focused on optimizing its stability under varying environmental conditions to enhance its agricultural applications.

The physical properties of (3-methoxypentyl)(methyl)amine are well-documented. It exists as a colorless liquid at room temperature with a molecular weight of approximately 149 g/mol. Its boiling point is around 120°C, and it has a density slightly greater than water. These properties make it suitable for use in various industrial processes where precise control over physical states is essential.

From an environmental perspective, understanding the fate and transport of (3-methoxypentyl)(methyl)amine is critical. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that it undergoes rapid microbial degradation, reducing its persistence in aquatic environments. This finding is particularly important for regulatory agencies assessing its environmental impact.

In conclusion, (3-methoxypentyl)(methyl)amine (CAS No. 1545505-57-4) stands out as a versatile and valuable compound with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses while addressing concerns related to safety and environmental impact. As technology advances, we can expect further innovations that will enhance our understanding and utilization of this compound.